Cas no 2060000-13-5 (2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one
• CAS No: 2060000-13-5
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD30488929
• CID: 5163544
• PubChem ID: 125449250
• Update Time: 2026-03-04

2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-difluoro-1-(2-methoxy-4-methylphenyl)-
• 2,2-Difluoro-1-(2-methoxy-4-methylphenyl)ethanone
• 2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one

• MDL： MFCD30488929
• Inchi： 1S/C10H10F2O2/c1-6-3-4-7(8(5-6)14-2)9(13)10(11)12/h3-5,10H,1-2H3
• InChI Key： BMCRTPVDWIONHD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1OC)C(F)F

Additional information on 2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one (CAS No. 2060000-13-5)

2,2-Difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one (CAS No. 2060000-13-5) is a fluorinated aromatic ketone compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique difluoro substitution pattern and methoxy-methylphenyl backbone make it a versatile building block for designing bioactive molecules. This article delves into its properties, synthesis routes, applications, and relevance to current research trends like green chemistry and AI-driven drug discovery.

The molecular structure of 2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one features a carbonyl group adjacent to two fluorine atoms, enhancing its electrophilic reactivity. This property is exploited in nucleophilic substitution reactions, a topic frequently searched in organic chemistry forums. Researchers are increasingly interested in its role as a precursor for fluorinated heterocycles, which are pivotal in developing metabolism-resistant pharmaceuticals—a hot topic in medicinal chemistry discussions.

Synthesis of this compound typically involves Friedel-Crafts acylation of 2-methoxy-4-methylbenzene with difluoroacetyl chloride, followed by purification via column chromatography. Recent advancements focus on optimizing yield through catalytic methods, aligning with the industry's shift toward sustainable synthesis. A 2023 study highlighted its use in photo-redox catalysis, a trending area in organic synthesis searches.

Applications of CAS 2060000-13-5 extend to liquid crystal materials and OLED intermediates, addressing the surge in demand for flexible electronics. Its electron-withdrawing properties improve charge transport in semiconducting polymers, a key focus in material science queries. Additionally, its derivatives show promise in crop protection agents, resonating with agrochemical innovation trends.

From an SEO perspective, this compound intersects with high-traffic keywords like "fluorinated ketone uses" and "aryl difluoro synthesis". Its CAS number (2060000-13-5) is often searched alongside "supplier" or "MSDS", reflecting commercial and safety interests. By integrating these terms, this content caters to both academic and industrial audiences seeking specialty chemicals.

In conclusion, 2,2-difluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one exemplifies the synergy between structural specificity and multidisciplinary utility. As AI-assisted molecular design gains traction, compounds like this will remain at the forefront of high-value chemical research.